Cas no 1218403-20-3 (N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine)

• Product Name: N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine
• CAS No: 1218403-20-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5167455
• PubChem ID: 43560322
• Update Time: 2026-03-04

N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine
• Cyclohexanamine, N-(cyclopropylmethyl)-2,3-dimethyl-

• Inchi： 1S/C12H23N/c1-9-4-3-5-12(10(9)2)13-8-11-6-7-11/h9-13H,3-8H2,1-2H3
• InChI Key： VLEKCTRHMAPYBR-UHFFFAOYSA-N
• SMILES： N(CC1CC1)C1CCCC(C)C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Additional information on N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine

Introduction to N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine (CAS No. 1218403-20-3)

N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1218403-20-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex cyclic structure and unique substituents, has garnered attention due to its potential applications in drug discovery and development. The cyclopropylmethyl moiety and the 2,3-dimethylcyclohexan-1-amine backbone contribute to its distinct chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The structural framework of N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine exhibits a high degree of steric hindrance, which can influence its reactivity and interactions with biological targets. The presence of the cyclopropylmethyl group, known for its stability and rigidity, suggests that this compound may exhibit favorable pharmacokinetic properties. Additionally, the 2,3-dimethylcyclohexan-1-amine backbone provides a versatile scaffold for chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropyl and dimethylcyclohexane motifs due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that cyclopropyl-containing molecules often exhibit enhanced binding affinity to certain enzyme targets, making them promising candidates for the treatment of metabolic disorders and infectious diseases. Similarly, dimethylcyclohexane derivatives have been explored for their potential in modulating neurotransmitter systems, offering insights into their role in central nervous system (CNS) disorders.

The synthesis of N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. The introduction of the cyclopropylmethyl group typically requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups, expanding the compound's potential utility.

The biological activity of N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine has been investigated in several preclinical studies. Initial findings suggest that this compound may possess inhibitory effects on certain enzymes implicated in inflammatory pathways. The unique structural features of the molecule are believed to contribute to its ability to modulate these pathways by interacting with specific amino acid residues within the enzyme active sites. Further research is ongoing to elucidate the precise mechanisms of action and to identify potential therapeutic applications.

In addition to its pharmacological potential, N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine has been explored as a building block for more complex molecular architectures. Medicinal chemists have leveraged its structural motifs to design novel scaffolds with enhanced binding properties and improved pharmacokinetic profiles. By incorporating this compound into larger molecules or by derivatizing its functional groups, researchers aim to develop next-generation therapeutics that address unmet medical needs.

The development of computational models has also played a crucial role in understanding the behavior of N-(cyclopropylmethyl)-2,3-dimethylcyclohexan-1-amine. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its conformational flexibility and electronic properties. These computational approaches complement experimental data by allowing researchers to predict how the molecule will interact with biological targets at an atomic level. Such information is essential for optimizing drug design and improving drug-like properties.

The future prospects for N-(cyclopropylmethyl strong >)-< strong >2,3-dimethylcyc lohexan -1 -amine strong >are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical candidates. As our understanding of molecular interactions evolves, compounds like N-(< strong >cyc lo prop ylm ethyl strong >)-< strong >2 , 3 -dim eth ylc yclo hex an -1 -am ine strong >will continue to serve as important tools in advancing pharmaceutical innovation.